Cas no 50690-55-6 (2-(4-pentoxyphenyl)acetonitrile)

• Product Name: 2-(4-pentoxyphenyl)acetonitrile
• CAS No: 50690-55-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1568280
• PubChem ID: 28368320
• Update Time: 2025-04-21

2-(4-pentoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-pentoxyphenyl)acetonitrile
• LogP
• [4-(Pentyloxy)phenyl]acetonitrile
• [p-(Pentyloxy)phenyl]acetonitrile
• [p-(Pentyloxy)phenylacetonitrile
• AKOS000198743
• 2-(4-(Pentyloxy)phenyl)acetonitrile
• A7517
• DB-364011
• 50690-55-6
• 4-(Pentyloxy)benzeneacetonitrile

• Inchi： 1S/C13H17NO/c1-2-3-4-11-15-13-7-5-12(6-8-13)9-10-14/h5-8H,2-4,9,11H2,1H3
• InChI Key： ISTXQYXAYXMCHS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC#N)=CC=1)CCCCC

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.988
• PSA: 33.02